Cas no 1024762-94-4 (OCPHINHJRUQTHU-UHFFFAOYSA-N)

• Product Name: OCPHINHJRUQTHU-UHFFFAOYSA-N
• CAS No: 1024762-94-4
• MF: C₁₅H₁₅F₃N₂O₂
• MW: 312.287014245987
• MDL: MFCD00955463
• CID: 5205347
• Update Time: 2026-03-06

OCPHINHJRUQTHU-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• OCPHINHJRUQTHU-UHFFFAOYSA-N

• MDL： MFCD00955463
• Inchi： 1S/C15H15F3N2O2/c1-14(2,3)12(21)11(8-19)13(22)20-10-6-4-5-9(7-10)15(16,17)18/h4-7,20,22H,1-3H3
• InChI Key： OCPHINHJRUQTHU-UHFFFAOYSA-N
• SMILES： C(C#N)(C(=O)C(C)(C)C)=C(O)NC1C=CC=C(C=1)C(F)(F)F

Additional information on OCPHINHJRUQTHU-UHFFFAOYSA-N

Introduction to Compound with CAS No. 1024762-94-4 and Product Name: OCPHINHJRUQTHU-UHFFFAOYSA-N

The compound with the CAS number 1024762-94-4 and the product name OCPHINHJRUQTHU-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular structure of this compound, characterized by its specific chemical formula, exhibits promising characteristics that make it a valuable candidate for further exploration in drug discovery and therapeutic interventions.

In recent years, there has been a growing interest in identifying novel compounds that can modulate biological pathways associated with various diseases. The compound in question has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. Preliminary studies have indicated that this compound demonstrates high selectivity and low toxicity, making it an attractive candidate for clinical development.

The structural framework of OCPHINHJRUQTHU-UHFFFAOYSA-N incorporates specific functional groups that contribute to its biological activity. These functional groups include hydroxyl, amino, and carboxyl moieties, which are known to interact with biological targets in a highly specific manner. The compound's ability to bind to these targets with high affinity has been a focal point of research, as it suggests potential therapeutic benefits.

One of the most intriguing aspects of this compound is its mechanism of action. Studies have shown that it can interfere with the activity of enzymes such as kinases and phosphatases, which are critical regulators of cellular signaling pathways. By modulating these pathways, the compound has the potential to restore normal cellular function in diseased states. This mechanism has been particularly promising in the context of cancer research, where dysregulation of signaling pathways is a hallmark of tumor growth and progression.

Furthermore, the compound has shown promise in preclinical models of inflammation and neurodegeneration. Inflammation is a key pathological process underlying many chronic diseases, including rheumatoid arthritis and atherosclerosis. The ability of OCPHINHJRUQTHU-UHFFFAOYSA-N to inhibit inflammatory cytokines and reduce pro-inflammatory signaling has been observed in cell culture experiments. Similarly, in models of neurodegenerative diseases such as Alzheimer's and Parkinson's, the compound has demonstrated the ability to protect against neuronal cell death by mitigating oxidative stress and inflammatory responses.

The synthesis of OCPHINHJRUQTHU-UHFFFAOYSA-N represents a significant achievement in synthetic chemistry. The multi-step synthesis involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation, cross-coupling reactions, and protecting group strategies have been employed to construct the complex molecular framework of the compound. These synthetic methodologies not only highlight the expertise of the research team but also underscore the compound's feasibility for large-scale production.

From a pharmacokinetic perspective, OCPHINHJRUQTHU-UHFFFAOYSA-N exhibits favorable properties that enhance its potential as a therapeutic agent. Studies have indicated that it has a reasonable bioavailability and distributes efficiently throughout various tissues upon administration. Additionally, preliminary data suggest that it undergoes slow metabolism, allowing for prolonged exposure to biological targets which could translate into extended therapeutic effects.

The regulatory landscape for novel compounds like OCPHINHJRUQTHU-UHFFFAOYSA-N is stringent but well-established, ensuring that only compounds with demonstrated safety and efficacy reach clinical use. Regulatory agencies require comprehensive data on pharmacokinetics, toxicology, and clinical efficacy before approving new drugs for human use. The ongoing preclinical studies aim to gather this essential data to support future clinical trials.

In conclusion, the compound with CAS number 1024762-94-4 and product name OCPHINHJRUQTHU-UHFFFAOYSA-N represents a promising candidate for further development in pharmaceutical research. Its unique structural properties, favorable pharmacokinetic profile, and potential therapeutic applications make it an exciting prospect for addressing various human diseases. As research continues to uncover more about its mechanisms of action and potential benefits, this compound could play a pivotal role in advancing medical treatments in the coming years.